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Compound of Interest

Compound Name: Sphinx31

Cat. No.: B610945 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of Sphinx31, a potent and selective inhibitor of Serine/Arginine-Rich Protein Kinase 1

(SRPK1). Adherence to these procedures is critical to ensure a safe laboratory environment

and compliance with regulatory standards. This guide is intended for researchers, scientists,

and drug development professionals.

Summary of Physicochemical and Potency Data
The following table summarizes key quantitative data for Sphinx31, facilitating quick reference

for experimental planning and safety assessments.
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Property Value Source(s)

Molecular Weight 507.51 g/mol [1]

Molecular Formula C₂₇H₂₄F₃N₅O₂ [2]

CAS Number 1818389-84-2 [3]

Appearance Light-pink solid [4]

Purity >98% [5]

IC₅₀ (SRPK1) 5.9 nM

EC₅₀ (SRSF1 Phosphorylation) 360 nM (in PC3 cells) [6]

Solubility
- 10 mM in DMSO- 10 mg/mL

in Ethanol- 33 mg/mL in DMF
[6][7]

Storage (Solid)
-20°C (long term) or 0-4°C

(short term)
[5]

Storage (In Solvent)
-80°C (up to 2 years) or -20°C

(up to 1 year)
[8]

Experimental Protocols
Inhibition of SRPK1-Mediated SRSF1 Phosphorylation
Sphinx31 acts as a potent inhibitor of SRPK1, which in turn prevents the phosphorylation of

Serine/Arginine-Rich Splicing Factor 1 (SRSF1). This action alters the alternative splicing of

Vascular Endothelial Growth Factor A (VEGF-A), shifting the balance from pro-angiogenic to

anti-angiogenic isoforms.[2][1]
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Sphinx31 Mechanism of Action

Proper Disposal Procedures
The disposal of Sphinx31 must be conducted in strict accordance with local, state, and federal

regulations. As a chemical substance with biological activity, it requires careful handling to

prevent environmental contamination and potential health risks. The toxicological properties of

this compound have not been fully tested.[4]
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Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Solid Waste: Collect unused Sphinx31 powder in its original container or a clearly labeled,

sealed container.

Liquid Waste: Collect solutions containing Sphinx31 (e.g., in DMSO) in a dedicated,

sealed, and clearly labeled waste container. Do not mix with other solvent waste unless

permitted by your institution's chemical safety guidelines.

Contaminated Labware: Dispose of items such as pipette tips, tubes, and flasks that have

come into direct contact with Sphinx31 as chemical waste. These should be collected in a

designated, puncture-proof container.

Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile),

and safety glasses when handling Sphinx31 waste.[4]

Storage of Waste:

Store waste containers in a designated, secure area away from incompatible materials.

Ensure the storage area is well-ventilated.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the full chemical name, CAS number (1818389-84-2), and quantity of the waste.

Emergency Procedures (Spills):

In case of a spill, evacuate the immediate area.

For dry spills, carefully vacuum or sweep up the material and place it in a sealed container

for disposal. Avoid raising dust.[4]
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For liquid spills, absorb with an inert, non-combustible material (e.g., vermiculite, sand)

and place in a sealed container for disposal.[4]

Ventilate the area and decontaminate surfaces with a suitable solvent (e.g., alcohol),

collecting all cleaning materials as chemical waste.[4]

Report the spill to your EHS department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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